Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C19H24FN B8289976 (4-Tert-butyl-benzyl)-[2-(3-fluoro-phenyl)-ethyl]-amine

(4-Tert-butyl-benzyl)-[2-(3-fluoro-phenyl)-ethyl]-amine

Cat. No. B8289976
M. Wt: 285.4 g/mol
InChI Key: YNKYEEAXLUEVOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07259183B2

Procedure details

0.38 ml of 4-tert-butylbenzaldehyde (2.25 mmol) and 0.20 ml 2-(3-fluoro-phenyl)-ethyl-amine (1.5 mmol) were dissolved in 4.5 ml methanol at rt, and after stirring for 30 min at rt, were refluxed for 2 h. After cooling down to rt, 85 mg (2.25 mmol) sodium borohydride were added and after stirring for 5 min at rt, the reaction mixture was then refluxed for 3 h. After cooling down to rt, the reaction mixture was treated with 4 drops 1 N HCl and concentrated in vacuo. The residue was diluted with water/EtOAc. After separation of the organic phase, the aqueous phase was extracted with EtOAc and the combined organic phases were washed with brine, dried with magnesium sulfate, filtered off and concentrated in vacuo. The residue was purified by column chromatography (40 g silica gel; EtOAc/heptane 2:1) to give 478 mg colorless viscous oil (100%). MS (ISP) 286.2 (M+H)+.
Name
4-tert-butylbenzaldehyde
Quantity
0.38 mL
Type
reactant
Reaction Step One
Name
2-(3-fluoro-phenyl)-ethyl-amine
Quantity
0.2 mL
Type
reactant
Reaction Step One
Name
methanol
Quantity
4.5 mL
Type
solvent
Reaction Step One
Name
sodium borohydride
Quantity
85 mg
Type
reactant
Reaction Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Name
colorless viscous oil
Yield
100%

Identifiers

REACTION_CXSMILES
[C:1]([C:5]1[CH:12]=[CH:11][C:8]([CH:9]=O)=[CH:7][CH:6]=1)([CH3:4])([CH3:3])[CH3:2].[F:13][C:14]1[CH:15]=[C:16]([CH2:20][CH2:21][NH2:22])[CH:17]=[CH:18][CH:19]=1.[BH4-].[Na+]>CO.Cl>[C:1]([C:5]1[CH:12]=[CH:11][C:8]([CH2:9][NH:22][CH2:21][CH2:20][C:16]2[CH:17]=[CH:18][CH:19]=[C:14]([F:13])[CH:15]=2)=[CH:7][CH:6]=1)([CH3:4])([CH3:3])[CH3:2] |f:2.3|

Inputs

Step One
Name
4-tert-butylbenzaldehyde
Quantity
0.38 mL
Type
reactant
Smiles
C(C)(C)(C)C1=CC=C(C=O)C=C1
Name
2-(3-fluoro-phenyl)-ethyl-amine
Quantity
0.2 mL
Type
reactant
Smiles
FC=1C=C(C=CC1)CCN
Name
methanol
Quantity
4.5 mL
Type
solvent
Smiles
CO
Step Two
Name
sodium borohydride
Quantity
85 mg
Type
reactant
Smiles
[BH4-].[Na+]
Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
catalyst
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
after stirring for 30 min at rt
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
were refluxed for 2 h
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling down to rt
STIRRING
Type
STIRRING
Details
after stirring for 5 min at rt
Duration
5 min
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture was then refluxed for 3 h
Duration
3 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling down to rt
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
ADDITION
Type
ADDITION
Details
The residue was diluted with water/EtOAc
CUSTOM
Type
CUSTOM
Details
After separation of the organic phase
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase was extracted with EtOAc
WASH
Type
WASH
Details
the combined organic phases were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered off
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography (40 g silica gel; EtOAc/heptane 2:1)

Outcomes

Product
Details
Reaction Time
 30 min
Name
colorless viscous oil
Type
product
Smiles
C(C)(C)(C)C1=CC=C(CNCCC2=CC(=CC=C2)F)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 478 mg
YIELD: PERCENTYIELD 100%
YIELD: CALCULATEDPERCENTYIELD 111.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.